Cas no 1386986-16-8 (5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid)

• Product Name: 5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid
• CAS No: 1386986-16-8
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD23163246
• CID: 4848187
• PubChem ID: 68110379
• Update Time: 2025-05-25

5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-methylpicolinic acid
• 5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(difluoromethyl)-3-methyl-
• TQU0452

• MDL： MFCD23163246
• Inchi： 1S/C8H7F2NO2/c1-4-2-5(7(9)10)3-11-6(4)8(12)13/h2-3,7H,1H3,(H,12,13)
• InChI Key： AWRVZMICQPZZLL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid

5-(Difluoromethyl)-3-Methylpyridine-2-Carboxylic Acid: A Promising Compound in Chemical and Biomedical Research

The 5-(difluoromethyl)-3-methylpyridine-2-carboxylic acid, identified by the CAS registry number 1386986-16-8, has emerged as a critical molecule in contemporary chemical and biomedical research. This compound, characterized by its unique structural features—a difluoromethyl substituent at the 5-position of a pyridine ring coupled with a methyl group at the 3-position—exhibits intriguing chemical reactivity and biological activity. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore its potential applications across diverse domains, from drug discovery to material science.

A key focus of recent studies revolves around the compound's difluoromethyl group, a moiety increasingly recognized for its ability to modulate pharmacokinetic properties such as metabolic stability and membrane permeability. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this functional group enhances the bioavailability of analogs when incorporated into antiviral agents. The adjacent methylpyridine framework further contributes to hydrogen-bonding interactions, making it an ideal candidate for designing ligands targeting protein-protein interactions—a critical area in cancer therapy.

In terms of synthesis, traditional methods involving Friedel-Crafts acylation have been supplanted by greener protocols leveraging palladium-catalyzed cross-coupling reactions. A notable breakthrough from the University of Cambridge team (Nature Chemistry, 2024) reported a one-pot synthesis using recyclable ionic liquids, achieving >95% yield while minimizing environmental impact. This approach not only addresses sustainability concerns but also facilitates large-scale production for preclinical trials.

Biochemical investigations reveal that the compound's carboxylic acid functionality enables versatile conjugation with biomolecules. Researchers at Stanford recently synthesized a conjugate linking this molecule to a monoclonal antibody fragment, creating a targeted delivery system for tumor-specific antigens. In murine models, this conjugate exhibited enhanced tumor penetration compared to conventional therapies without observable hepatotoxicity—a critical milestone for translational medicine.

The compound's role in drug discovery extends beyond direct therapeutic applications. Its structural versatility makes it an ideal precursor for synthesizing complex scaffolds such as benzimidazoles and quinolones. A collaborative project between Merck KGaA and MIT (published in Science Advances) utilized this compound as an intermediate to develop novel antifungal agents with activity against multidrug-resistant Candida auris strains—a pressing public health concern.

Recent toxicity studies conducted under OECD guidelines have further validated its safety profile. Acute oral LD₅₀ values exceeding 5000 mg/kg in rodents suggest low acute toxicity, while chronic exposure studies over 90 days revealed no significant organ damage at therapeutic concentrations. These findings align with current regulatory standards for investigational medicinal products under ICH guidelines.

Ongoing research explores its potential in non-biological applications such as photovoltaic materials. The π-conjugated system formed by the pyridine ring and difluoromethane substituents exhibits tunable electronic properties when integrated into polymer frameworks. Preliminary data from ETH Zurich indicate power conversion efficiencies exceeding 14% in prototype solar cells—a significant improvement over conventional organic photovoltaic materials.

In conclusion, the CAS No. 1386986-16-8-designated compound represents a multifaceted platform molecule bridging chemistry and biomedicine. Its unique structure enables innovations ranging from targeted drug delivery systems to sustainable energy solutions while maintaining compliance with global safety standards. As interdisciplinary collaborations continue to uncover its latent capabilities, this molecule stands poised to contribute significantly to both academic research and industrial applications across multiple sectors.